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Chemical Properties and Solubility Overview

The table below summarizes the key characteristics and available solubility data for the two dyes.

Feature

C.l. Disperse Red 19 (DR19)

C.l. Disperse Red 73 (DR73)

CAS Number

Molecular Formula

Molecular Weight

Molecular Structure

General Solubility

Solubility in Organic
Solvents

Solubility in
Supercritical CO:2

2734-52-3 [1]

C16H18N4Oa [3] [1]

330.34 g/mol [3] [1]

Features two hydroxyl groups
(-OH) [4]

Very low water solubility
(234.5 pg/L at 25°C) [1]

Soluble in ethanol and
acetone [1]

Information not available in
search results

16889-10-4 [2]

C1sH16N6O2 [2]

348.36 g/mol [2]

Features two nitrile groups (-C=N) [2]

Very low water solubility [5]

Soluble in ethanol, acetone, and benzene [2]

Solubility has been measured and correlated
in binary and ternary mixtures [6] [7]
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Feature C.l. Disperse Red 19 (DR19) C.I. Disperse Red 73 (DR73)

Key Applications Non-linear optics, optical Textile dyeing (polyester, acetate fibers) [2]
switching devices [4] [1]

Wastewater Information not available in Photocatalytic degradation studied with
Treatment search results TiO2/UV [5]

The following diagram illustrates the general relationship and experimental contexts in which the solubility

of these dyes is studied:

(Disperse Dyes)

Click to download full resolution via product page

Experimental Protocols for Solubility and Degradation

For researchers looking to replicate or design experiments, here are summaries of key methodologies from

the literature.

Measuring Solubility in Supercritical Carbon Dioxide (SC-CO2)
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This protocol is applicable to dyes like Disperse Red 73 and can be adapted for other disperse dyes [6] [7].

¢ Objective: To determine the solubility of a disperse dye in SC-CO:2 across different temperatures and
pressures.
e Apparatus: A closed-loop equilibrium apparatus equipped with a magnetic pump for circulation, an
equilibrium cell, and a UV-Vis spectrophotometer for analysis.
e Procedure:
o The dye is placed in the equilibrium cell.
o The system is pressurized with CO2 and heated to the desired temperature (e.g., between
333.15 K and 393.15 K).
o The mixture is circulated continuously to ensure equilibrium is reached (typically 240 minutes).
o The saturated SC-CO:z stream is expanded through a valve, depositing the dissolved dye into a
collection solvent.
o The dye concentration in the solvent is quantified using UV-Vis spectroscopy.
o The process is repeated at various pressures (e.g., 12-24 MPa).
o Data Correlation: Experimental solubility data (mole fraction of dye) is often correlated with the
density of SC-CO: using semi-empirical models like Chrastil, Kumar-Johnston (K-J), or Mendez-
Santiago-Teja (M-S-T).

Photocatalytic Degradation in Aqueous Systems

This method details the degradation of Disperse Red 73 and can serve as a template for studying dye

removal [5].

e Objective: To degrade a disperse dye in wastewater using a heterogeneous photocatalytic process.
¢ Reagents: Commercial TiO2 powder (e.g., Aeroxide P25) as a photocatalyst, the target dye, and
deionized water. pH is adjusted with NaOH or HCI.
e Apparatus: A photocatalytic membrane reactor comprising a UV lamp (wavelength ~365 nm), a
membrane module (e.g., polysulfone microfiltration membrane), and a recirculating pump.
e Procedure:
o A synthetic dye effluent is prepared in deionized water.
o TiOz2 is added to the solution, which is kept in the dark for 30 minutes to establish adsorption-
desorption equilibrium.
o The UV lamp is turned on to initiate photocatalysis. Hydroxyl radicals (-OH) generated by TiO2
attack and break down the dye molecules.
o The membrane simultaneously separates and retains the TiOz particles while allowing treated
water to pass through as permeate.
¢ Analysis: Dye removal efficiency is calculated by measuring concentration changes over time using
UV-Vis spectroscopy. Chemical Oxygen Demand (COD) can also be monitored to assess the extent
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of mineralization.

Key Comparative Insights

e Structural Dictates Application: The differing functional groups explain their primary applications.
DR19's hydroxyl groups facilitate covalent bonding to polymers, making it suitable for optical
materials [4]. DR73's structure is optimized for textile dyeing [2].

e Research Focus Areas: Available data reflects different research priorities. For DR73, significant
work focuses on its solubility in environmentally friendly SC-CO2 for waterless dyeing and its removal
from wastewater [6] [7] [5]. For DR19, research emphasis is on its physical properties for advanced
material applications [4] [1].

How to Proceed with Direct Comparisons

For a rigorous, direct comparison of these two dyes, you may need to consider the following:

e Standardized Experiments: The most accurate approach would be to conduct new solubility
measurements for both dyes under identical conditions (e.g., in a range of organic solvents and in
SC-CO:z2) using the protocols outlined above.

e Consult Specialized Databases: Further data might be found in specialized chemical engineering
databases or textbooks dedicated to dye chemistry that contain curated datasets on dye solubilities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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